Cas no 5267-07-2 (2-(pyrimidin-5-yl)acetic acid)

2-(pyrimidin-5-yl)acetic acid structure
2-(pyrimidin-5-yl)acetic acid structure
Product Name:2-(pyrimidin-5-yl)acetic acid
CAS No:5267-07-2
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD09608122
CID:45646
PubChem ID:21471675
Update Time:2025-04-18

2-(pyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidineacetic acid
    • C6H6N2O2
    • 2-(pyrimidin-5-yl)acetic acid
    • 5-Carboxymethyl-pyrimidin
    • 5-Pyrimidineacetate
    • 5-Pyrimidineaceticacid(7CI,8CI,9CI)
    • pyrimidin-5-yl-acetic acid
    • Pyrimidin-5-yl-essigsaeure
    • Pyrimidinyl-5-essigsaeure
    • 5-PYRIMIDINEACETIC ACID,98%
    • 5-Pyrimidine acetic acid
    • pyrimidin-5-ylacetic acid
    • PubChem13279
    • pyrimidine-5-acetic acid
    • 2-pyrimidin-5-ylacetic acid
    • (Pyrimidin-5-yl)acetic acid
    • HEEUMCHKVXTQIP-UHFFFAOYSA-N
    • 5-pyrimidineacetic acid, AldrichCPR
    • SBB065693
    • HP21226
    • VP50295
    • PB12648
    • RP20426
    • EN300-101163
    • A7700
    • SCHEMBL1227049
    • AC-22791
    • AKOS009171115
    • SY020567
    • F2198-0004
    • 5267-07-2
    • AMY10964
    • FT-0600380
    • AS-15626
    • MFCD09608122
    • DTXSID30614356
    • CS-W004899
    • J-517938
    • DB-005384
    • MDL： MFCD09608122
    • Inchi： 1S/C6H6N2O2/c9-6(10)1-5-2-7-4-8-3-5/h2-4H,1H2,(H,9,10)
    • InChI Key： HEEUMCHKVXTQIP-UHFFFAOYSA-N
    • SMILES： OC(CC1=CN=CN=C1)=O

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.336
  • Melting Point: 167-169°C
  • Boiling Point: 315.1 ºC at 760 mmHg
  • Flash Point: 315.1 ºC at 760 mmHg
  • Refractive Index: 1.562
  • PSA: 63.08000
  • LogP: 0.10370
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-(pyrimidin-5-yl)acetic acid Security Information

2-(pyrimidin-5-yl)acetic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(pyrimidin-5-yl)acetic acid Pricemore >>

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2-(pyrimidin-5-yl)acetic acid Related Literature

  • 1. 1016. Reactions of pyrimidin-5-yl-lithium compounds
    M. P. L. Caton,M. S. Grant,D. L. Pain,R. Slack J. Chem. Soc. 1965 5467

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